![molecular formula C16H20F3NO2 B5162180 ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate](/img/structure/B5162180.png)
ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate, also known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFB is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 309.36 g/mol.
Mechanism of Action
The mechanism of action of ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (α7 nAChR). The α7 nAChR is a ligand-gated ion channel that is involved in various physiological processes, including learning and memory, attention, and inflammation. This compound has been shown to enhance the activity of the α7 nAChR, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including improved cognitive function, reduced inflammation, and increased neurotransmitter release. In animal studies, this compound has been shown to improve learning and memory, reduce anxiety and depression-like behaviors, and reduce inflammation in the brain. This compound has also been shown to increase the release of dopamine and other neurotransmitters, leading to improved cognitive function and reduced symptoms of various neurological disorders.
Advantages and Limitations for Lab Experiments
Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate has several advantages for lab experiments, including its ability to enhance the activity of the α7 nAChR, its solubility in organic solvents, and its potential applications in various scientific fields. However, this compound also has several limitations, including its toxicity and potential hazards, the need for careful handling during synthesis and experimentation, and the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate research, including the investigation of its potential as a drug candidate for the treatment of various diseases, the development of new methods for its synthesis and handling, and the exploration of its potential applications in material science and molecular devices. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate can be synthesized using various methods, including the reaction of 1-(4-trifluoromethylbenzyl)piperidine-3-carboxylic acid with ethyl chloroformate in the presence of a base. Another method involves the reaction of 1-(4-trifluoromethylbenzyl)piperidine-3-carboxylic acid with thionyl chloride, followed by the reaction with ethanol. The synthesis of this compound requires careful handling due to its toxicity and potential hazards.
Scientific Research Applications
Ethyl 1-[4-(trifluoromethyl)benzyl]-3-piperidinecarboxylate has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, schizophrenia, and depression. In neuroscience, this compound has been studied for its effects on the central nervous system and its potential as a tool for studying the mechanisms of addiction and drug abuse. In material science, this compound has been investigated for its potential applications in the synthesis of new materials and as a building block for the construction of molecular devices.
Properties
IUPAC Name |
ethyl 1-[[4-(trifluoromethyl)phenyl]methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3NO2/c1-2-22-15(21)13-4-3-9-20(11-13)10-12-5-7-14(8-6-12)16(17,18)19/h5-8,13H,2-4,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFLRPHTYKDQUGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.